Cas no 2680612-76-2 (Tert-butyl 2-amino-6-(benzyloxy)hexanoate)

• Product Name: Tert-butyl 2-amino-6-(benzyloxy)hexanoate
• CAS No: 2680612-76-2
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 5631844
• PubChem ID: 165925312
• Update Time: 2025-10-29

Tert-butyl 2-amino-6-(benzyloxy)hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28289013
• 2680612-76-2
• tert-butyl 2-amino-6-(benzyloxy)hexanoate
• Tert-butyl 2-amino-6-(benzyloxy)hexanoate

• Inchi： 1S/C17H27NO3/c1-17(2,3)21-16(19)15(18)11-7-8-12-20-13-14-9-5-4-6-10-14/h4-6,9-10,15H,7-8,11-13,18H2,1-3H3
• InChI Key： OJMQOWYBUSDQDW-UHFFFAOYSA-N
• SMILES： O(C(C(CCCCOCC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.19909372g/mol
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-6-(benzyloxy)hexanoate

Introduction to Tert-butyl 2-amino-6-(benzyloxy)hexanoate (CAS No: 2680612-76-2)

Tert-butyl 2-amino-6-(benzyloxy)hexanoate, identified by the chemical identifier CAS No 2680612-76-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural arrangement of functional groups, presents a promising candidate for further exploration in drug development and molecular medicine. The combination of a tert-butyl group, an amino group, and a benzyloxy moiety on a hexanoate backbone creates a molecule with distinct chemical properties that may be leveraged in various biochemical applications.

The tert-butyl 2-amino-6-(benzyloxy)hexanoate structure is characterized by its ability to serve as an intermediate in the synthesis of more complex molecules. The presence of the tert-butyl group enhances the stability of the compound, making it suitable for reactions that require minimal degradation. Meanwhile, the amino and benzyloxy functional groups provide reactive sites for further chemical modifications, enabling the construction of intricate pharmacophores. Such features are particularly valuable in medicinal chemistry, where precise molecular design is crucial for achieving desired biological activities.

In recent years, there has been significant interest in the development of novel compounds that can modulate biological pathways with high specificity. The CAS No 2680612-76-2 compound aligns with this trend by offering a versatile scaffold that can be tailored to target specific therapeutic areas. For instance, studies have suggested that derivatives of this compound may exhibit potential in the inhibition of certain enzymes or receptors involved in inflammatory responses. The benzyloxy group, in particular, has been shown to enhance binding affinity in some cases, making it an attractive feature for drug design.

Advances in computational chemistry have further facilitated the exploration of Tert-butyl 2-amino-6-(benzyloxy)hexanoate and its derivatives. Molecular modeling techniques allow researchers to predict the behavior of this compound in various biochemical environments, helping to streamline the drug discovery process. By integrating experimental data with computational insights, scientists can optimize the structure of CAS No 2680612-76-2 based on its predicted interactions with biological targets. This interdisciplinary approach has led to several promising candidates for further preclinical evaluation.

The pharmaceutical industry has been particularly interested in compounds that can serve as chiral building blocks for enantiomerically pure drugs. The stereochemistry introduced by the tert-butyl group and other substituents in Tert-butyl 2-amino-6-(benzyloxy)hexanoate makes it a valuable precursor for synthesizing enantiomerically enriched molecules. Such compounds are often preferred in clinical settings due to their improved pharmacokinetic profiles and reduced side effects. The ability to fine-tune the stereochemical properties of this intermediate offers a strategic advantage in developing next-generation therapeutics.

Moreover, the growing emphasis on green chemistry has prompted researchers to explore sustainable synthetic routes for compounds like CAS No 2680612-76-2. Innovations in catalytic processes and solvent systems have enabled more efficient and environmentally friendly production methods. These advancements not only reduce the environmental footprint of drug manufacturing but also enhance cost-effectiveness, making it economically viable to produce complex molecules on an industrial scale.

The role of Tert-butyl 2-amino-6-(benzyloxy)hexanoate in academic research is also noteworthy. Universities and research institutions worldwide are investigating its potential applications in synthetic organic chemistry and biochemistry. Collaborative efforts between academia and industry have led to novel methodologies for constructing complex molecules based on this scaffold. Such collaborations foster innovation and accelerate the translation of laboratory discoveries into clinical applications.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The unique properties of CAS No 2680612-76-2, including its structural versatility and reactivity, position it as a key player in future pharmaceutical developments. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are paving the way for new treatments that address unmet medical needs.

In conclusion, Tert-butyl 2-amino-6-(benzyloxy)hexanoate (CAS No: 2680612-76-2) represents a significant advancement in pharmaceutical chemistry. Its structural features and functional groups make it a valuable intermediate for drug development, offering opportunities for innovation across multiple therapeutic areas. As research progresses, this compound is expected to contribute substantially to the discovery and synthesis of novel therapeutics that improve human health.